Cas no 1803719-89-2 (Methyl 4-(3-chloro-2-oxopropyl)-3-cyanobenzoate)

• Product Name: Methyl 4-(3-chloro-2-oxopropyl)-3-cyanobenzoate
• CAS No: 1803719-89-2
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• CID: 4950087
• Update Time: 2025-06-15

Methyl 4-(3-chloro-2-oxopropyl)-3-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(3-chloro-2-oxopropyl)-3-cyanobenzoate

• Inchi： 1S/C12H10ClNO3/c1-17-12(16)9-3-2-8(5-11(15)6-13)10(4-9)7-14/h2-4H,5-6H2,1H3
• InChI Key： LTXLLMFSKBOFJX-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC(C(=O)OC)=CC=1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 347
• XLogP3: 1.7
• Topological Polar Surface Area: 67.2

Additional information on Methyl 4-(3-chloro-2-oxopropyl)-3-cyanobenzoate

Comprehensive Overview of Methyl 4-(3-chloro-2-oxopropyl)-3-cyanobenzoate (CAS No. 1803719-89-2)

Methyl 4-(3-chloro-2-oxopropyl)-3-cyanobenzoate (CAS No. 1803719-89-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano and chloro functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining a benzoate core with reactive side chains, makes it a valuable building block for designing novel compounds with potential applications in drug discovery and material science.

The compound's CAS number 1803719-89-2 is a unique identifier that ensures precise tracking in regulatory and commercial databases. Researchers often search for "Methyl 4-(3-chloro-2-oxopropyl)-3-cyanobenzoate synthesis" or "CAS 1803719-89-2 applications" to explore its synthetic pathways and utility. Recent trends highlight its relevance in green chemistry, where scientists aim to optimize its production using sustainable catalysts and solvent-free conditions—a topic frequently queried in academic forums.

In the context of pharmaceutical intermediates, Methyl 4-(3-chloro-2-oxopropyl)-3-cyanobenzoate is investigated for its role in constructing heterocyclic frameworks. These frameworks are pivotal in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for targeted therapies. Searches like "cyanobenzoate derivatives in medicine" reflect this interest. Additionally, its electrophilic properties enable participation in Michael addition reactions, a feature exploited in polymer chemistry to create functionalized materials.

From an analytical chemistry perspective, the compound's purity and stability are critical. Techniques such as HPLC and NMR are commonly employed to characterize CAS 1803719-89-2, as evidenced by queries like "analytical methods for Methyl 4-(3-chloro-2-oxopropyl)-3-cyanobenzoate." Its spectroscopic fingerprints are well-documented, aiding in quality control during large-scale production. Furthermore, the compound's solubility in polar aprotic solvents like DMF or DMSO is frequently discussed in industrial forums.

Environmental and safety considerations are also paramount. While not classified as hazardous under standard guidelines, proper handling of Methyl 4-(3-chloro-2-oxopropyl)-3-cyanobenzoate is emphasized in SDS documentation. Searches related to "biodegradability of cyanobenzoate esters" indicate a shift toward eco-friendly alternatives, prompting studies on enzymatic degradation pathways. This aligns with broader industry goals of reducing carbon footprints in chemical manufacturing.

In summary, Methyl 4-(3-chloro-2-oxopropyl)-3-cyanobenzoate (CAS No. 1803719-89-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to material engineering—coupled with evolving synthetic strategies, position it as a compound of enduring scientific and commercial value.